BENGHE Foundational & Exploratory

Check Availability & Pricing

(3R,4R)-4-(benzyloxy)-3-((tert-
butoxycarbonyl)amino)pentanoic acid chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

(3R,4R)-4-(Benzyloxy)-3-((tert-
Compound Name: butoxycarbonyl)amino)pentanoic
acid

\ J

An In-depth Technical Guide on (3R,4R)-4-(benzyloxy)-3-((tert-
butoxycarbonyl)amino)pentanoic acid

For Researchers, Scientists, and Drug Development
Professionals

(3R,4R)-4-(benzyloxy)-3-((tert-butoxycarbonyl)amino)pentanoic acid is a valuable synthetic
intermediate, primarily utilized in the fields of peptide synthesis and drug discovery.[1] As a
derivative of the amino acid threonine, its stereochemically defined structure makes it a critical
building block for creating complex peptides and other biologically active molecules where
precise three-dimensional arrangement is essential.[2] The presence of the tert-butoxycarbonyl
(Boc) protecting group on the amino function and the benzyl (Bzl) ether protecting the hydroxyl
group allows for orthogonal synthesis strategies, a cornerstone of modern peptide chemistry.

Core Chemical and Physical Properties

The physicochemical properties of (3R,4R)-4-(benzyloxy)-3-((tert-
butoxycarbonyl)amino)pentanoic acid are crucial for its handling, storage, and application in
synthetic protocols. The available data is summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b558353?utm_src=pdf-interest
https://www.benchchem.com/product/b558353?utm_src=pdf-body
https://www.benchchem.com/product/b558353?utm_src=pdf-body
https://www.benchchem.com/product/b558353?utm_src=pdf-body
https://www.benchchem.com/product/b558353
https://www.medchemexpress.com/3r-4r-4-benzyloxy-3-tert-butoxycarbonyl-amino-pentanoic-acid.html
https://www.benchchem.com/product/b558353?utm_src=pdf-body
https://www.benchchem.com/product/b558353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

(3R,4R)-4-(Benzyloxy)-3-{[(2-

methylpropan-2-
IUPAC Name ] ~ N/A
yl)oxy]carbonylamino}pentanoi

c acid
CAS Number 254101-11-6 [2]
Molecular Formula C17H25NOs [1]
Molecular Weight 335.39 g/mol [1]
Viscous Liquid, Light yellow to
Appearance [2]
yellow

Store at -20°C for long-term (3
N years), 4°C for short-term (2
Storage Conditions [2]
years). In solvent, -80°C for 6

months, -20°C for 1 month.

Application in Peptide Synthesis

The primary application of this compound is as a protected amino acid derivative in Solid-
Phase Peptide Synthesis (SPPS). The Boc and benzyl protecting groups are key to its utility. In
Boc-based SPPS, the Boc group provides temporary protection of the N-terminus and can be
removed with mild acid, while the benzyl group offers more robust protection of the side chain,
requiring stronger acidic conditions for cleavage. This differential stability is fundamental to the
stepwise assembly of peptide chains.

Below is a generalized workflow illustrating the use of such a protected amino acid in SPPS.
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Fig. 1. Generalized workflow for Solid-Phase Peptide Synthesis (SPPS) utilizing a protected
amino acid building block.

Experimental Protocols

While a specific, detailed synthesis protocol for (3R,4R)-4-(benzyloxy)-3-((tert-
butoxycarbonyl)amino)pentanoic acid is not readily available in the public literature, a
general strategy for the synthesis of protected threonine derivatives can be inferred from
established organic chemistry principles. The synthesis would likely involve the protection of
the amino and hydroxyl groups of a suitable threonine precursor.

Generalized Synthetic Strategy

The synthesis of protected amino acids like the title compound is a multi-step process requiring
careful control of reaction conditions to ensure the desired stereochemistry is maintained.

Below is a conceptual outline.
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Fig. 2: Conceptual synthetic pathway for a protected threonine derivative.

Note on Methodologies: The specific reagents and conditions for each step would need to be
optimized. For example, the protection of the amino group is typically carried out using di-tert-
butyl dicarbonate ((Boc)20) in the presence of a base. The benzylation of the hydroxyl group
could be achieved using benzyl bromide and a suitable base, such as sodium hydride. The final
pentanoic acid structure suggests that the synthesis might start from a different precursor or
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involve chain extension reactions. Without a specific published procedure, this remains a
generalized representation.

Conclusion

(3R,4R)-4-(benzyloxy)-3-((tert-butoxycarbonyl)amino)pentanoic acid is a specialized
chemical entity whose value lies in its carefully protected functional groups and defined
stereochemistry. For researchers in drug development and peptide synthesis, it serves as a
crucial component for the construction of complex molecular architectures. While detailed
experimental data and synthesis protocols are not widely disseminated, its structural similarity
to other protected threonine derivatives provides a strong basis for its effective application in
established synthetic workflows like SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b558353?utm_src=pdf-body
https://www.benchchem.com/product/b558353?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b558353
https://www.benchchem.com/product/b558353
https://www.medchemexpress.com/3r-4r-4-benzyloxy-3-tert-butoxycarbonyl-amino-pentanoic-acid.html
https://www.benchchem.com/product/b558353#3r-4r-4-benzyloxy-3-tert-butoxycarbonyl-amino-pentanoic-acid-chemical-properties
https://www.benchchem.com/product/b558353#3r-4r-4-benzyloxy-3-tert-butoxycarbonyl-amino-pentanoic-acid-chemical-properties
https://www.benchchem.com/product/b558353#3r-4r-4-benzyloxy-3-tert-butoxycarbonyl-amino-pentanoic-acid-chemical-properties
https://www.benchchem.com/product/b558353#3r-4r-4-benzyloxy-3-tert-butoxycarbonyl-amino-pentanoic-acid-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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